Cas no 1354963-11-3 (4-bromo-2,3-dimethylbenzene-1-sulfonamide)

• Product Name: 4-bromo-2,3-dimethylbenzene-1-sulfonamide
• CAS No: 1354963-11-3
• MF: C₈H₁₀BrNO₂S
• MW: 264.139500141144
• MDL: MFCD20441593
• CID: 4592779
• PubChem ID: 21938548
• Update Time: 2025-05-26

4-bromo-2,3-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2,3-dimethylbenzenesulfonamide
• 4-bromo-2,3-dimethylbenzene-1-sulfonamide

• MDL： MFCD20441593
• Inchi： 1S/C8H10BrNO2S/c1-5-6(2)8(13(10,11)12)4-3-7(5)9/h3-4H,1-2H3,(H2,10,11,12)
• InChI Key： BCJRHJJIVUFJBQ-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(Br)C(C)=C1C

4-bromo-2,3-dimethylbenzene-1-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-bromo-2,3-dimethylbenzene-1-sulfonamide

Recent Advances in the Study of 4-Bromo-2,3-dimethylbenzene-1-sulfonamide (CAS: 1354963-11-3) in Chemical and Biomedical Research

The compound 4-bromo-2,3-dimethylbenzene-1-sulfonamide (CAS: 1354963-11-3) has recently garnered significant attention in the field of chemical and biomedical research due to its potential applications in drug discovery and development. This sulfonamide derivative, characterized by its bromo and dimethyl substituents, exhibits unique chemical properties that make it a promising candidate for further investigation. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a potential inhibitor of specific enzymatic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 4-bromo-2,3-dimethylbenzene-1-sulfonamide, optimizing reaction conditions to achieve higher yields and purity. The study highlighted the importance of the bromo substituent in enhancing the compound's reactivity, which could be leveraged for further functionalization. Additionally, the dimethyl groups were found to contribute to the compound's stability, making it suitable for long-term storage and handling in laboratory settings.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was evaluated for its inhibitory effects on carbonic anhydrase isoforms. The results demonstrated that 4-bromo-2,3-dimethylbenzene-1-sulfonamide exhibited selective inhibition against certain isoforms, suggesting its potential as a lead compound for developing novel therapeutics targeting conditions such as glaucoma and cancer. The study also employed molecular docking simulations to elucidate the binding interactions between the compound and the enzyme's active site, providing valuable insights for structure-activity relationship (SAR) studies.

Beyond its enzymatic inhibition properties, recent research has also investigated the compound's potential in antimicrobial applications. A 2023 study in the European Journal of Medicinal Chemistry tested 4-bromo-2,3-dimethylbenzene-1-sulfonamide against a panel of bacterial and fungal strains, revealing moderate to strong activity against several pathogens. The findings suggest that further modifications to the sulfonamide scaffold could enhance its antimicrobial efficacy, paving the way for new antibiotic development.

In summary, the latest research on 4-bromo-2,3-dimethylbenzene-1-sulfonamide (CAS: 1354963-11-3) underscores its versatility and potential in both chemical synthesis and biomedical applications. Future studies are expected to explore its mechanisms of action in greater detail, optimize its pharmacological properties, and assess its safety and efficacy in preclinical models. These advancements could position the compound as a valuable tool in the ongoing quest for novel therapeutic agents.